(4-Benzyl-5-methyl-1,4-diazepan-1-yl)-(2-fluoropyridin-4-yl)methanone

• IUPAC Name: (4-benzyl-5-methyl-1,4-diazepan-1-yl)-(2-fluoropyridin-4-yl)methanone
• InChI: InChI=1S/C19H22FN3O/c1-15-8-10-22(19(24)17-7-9-21-18(20)13-17)11-12-23(15)14-16-5-3-2-4-6-16/h2-7,9,13,15H,8,10-12,14H2,1H3
• InChI Key: CIAZBVFXNJFUDE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CCN1CC2=CC=CC=C2)C(=O)C3=CC(=NC=C3)F
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

(4-Benzyl-5-methyl-1,4-diazepan-1-yl)-(2-fluoropyridin-4-yl)methanone is a chemical compound that belongs to the class of diazepines. It has garnered significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization Techniques

Research on related compounds involves sophisticated synthesis and characterization techniques. For example, the study of boric acid ester intermediates with benzene rings, obtained through a three-step substitution reaction, involves confirmatory techniques such as FTIR, 1H and 13C NMR spectroscopy, mass spectrometry, and single crystals measured by X-ray diffraction. Such compounds' structures are further calculated using density functional theory (DFT) to compare with X-ray diffraction values, indicating the precision and complexity involved in synthesizing and analyzing chemical compounds in research (Huang et al., 2021).

Molecular Electrostatic Potential and Frontier Molecular Orbitals

The research also extends to investigating the molecular electrostatic potential and frontier molecular orbitals through DFT. This approach reveals some physicochemical properties of the compounds, providing insights into their reactivity, stability, and potential interactions with biological molecules or materials (Huang et al., 2021).